Cas no 6300-50-1 (2-Naphthalenesulfonicacid, 7-amino-4-hydroxy-3-[2-[4-[2-(4-sulfophenyl)diazenyl]phenyl]diazenyl]-,sodium salt (1:2))

• Product Name: 2-Naphthalenesulfonicacid, 7-amino-4-hydroxy-3-[2-[4-[2-(4-sulfophenyl)diazenyl]phenyl]diazenyl]-,sodium salt (1:2)
• CAS No: 6300-50-1
• MF: C₂₂H₁₅N₅Na₂O₇S₂
• MW: 571.49334359169
• CID: 508994
• Update Time: 2026-04-29

2-Naphthalenesulfonicacid, 7-amino-4-hydroxy-3-[2-[4-[2-(4-sulfophenyl)diazenyl]phenyl]diazenyl]-,sodium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenesulfonicacid, 7-amino-4-hydroxy-3-[2-[4-[2-(4-sulfophenyl)diazenyl]phenyl]diazenyl]-,sodium salt (1:2)
• disodium 7-amino-4-hydroxy-3-[[4-[(4-sulphonatophenyl)azo]phenyl]azo]naphthalene-2-sulphonate
• disodium,(3Z)-7-amino-4-oxo-3-[[4-[(4-sulfonatophenyl)diazenyl]phenyl]hydrazinylidene]naphthalene-2-sulfonate
• 2-Naphthalenesulfonic acid, 7-amino-4-hydroxy-3-((4-((4-sulfophenyl)azo)phenyl)azo)-, disodium salt
• 2-Naphthalenesulfonic acid, 7-amino-4-hydroxy-3-(2-(4-(2-(4-sulfophenyl)diazenyl)phenyl)diazenyl)-, sodium salt (1:2)
• 7-Amino-4-hydroxy-3-(4-(4-(sulfophenyl)azo)phenylazo)-2-naphthalenesulfonic acid, disodium salt
• disodium (3Z)-7-a
• Disodium 7-amino-4-hydroxy-3-((4-((4-sulphonatophenyl)azo)phenyl)azo)naphthalene-2-sulphonate
• NSC 45594

• Inchi： InChI=1S/C22H17N5O7S2.2Na/c23-14-1-10-19-13(11-14)12-20(36(32,33)34)21(22(19)28)27-26-16-4-2-15(3-5-16)24-25-17-6-8-18(9-7-17)35(29,30)31;;/h1-12,28H,23H2,(H,29,30,31)(H,32,33,34);;/q;2*+1/p-2/b25-24+,27-26+;;
• InChI Key： DNDMQQPFVIIALP-JQIYNFIASA-L
• SMILES： C1=C(C=C2C=C(C(=C(C2=C1)[O-])/N=N/C3=CC=C(C=C3)/N=N/C4=CC=C(C=C4)S(=O)(=O)[O-])S(=O)(=O)O)N.[Na+].[Na+]

Computed Properties

• Exact Mass: 571.02105
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 38
• Rotatable Bond Count: 6

Experimental Properties

• PSA: 210.09